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Compound of Interest

Compound Name: IPrAuCl

Cat. No.: B13921371

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and application notes for the gold-catalyzed
cycloisomerization of enynes, a powerful transformation in organic synthesis for the
construction of complex molecular architectures. The protocols focus on the use of the N-
heterocyclic carbene (NHC) gold complex, [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-
ylidene]gold(l) chloride (IPrAuCl), in combination with a silver salt cocatalyst.

Introduction

Gold(l) complexes, particularly those bearing N-heterocyclic carbene ligands like IPr, are highly
effective catalysts for the cycloisomerization of enynes. The general mechanism involves the
activation of the alkyne moiety of the enyne substrate by the cationic gold(l) species, which is
generated in situ from the IPrAuCl precatalyst and a silver salt.[1] This activation facilitates an
intramolecular nucleophilic attack by the tethered alkene, leading to the formation of various
carbo- and heterocyclic scaffolds.[2][3] This method is noted for its mild reaction conditions,
broad substrate scope, and high efficiency, making it a valuable tool in synthetic chemistry.[1]

Experimental Protocols

General Procedure for the IPrAuCl-Catalyzed Cycloisomerization of 1,6-Enynes

This protocol is a representative example for the cycloisomerization of a 1,6-enyne to form a
bicyclo[3.1.0]hexane derivative. Conditions may require optimization for different substrates.
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Materials:

Enyne substrate

IPrAuCl (1-5 mol%)

Silver salt (e.g., AgSbFe, AgBF4, AgOTf) (1-5 mol%)

Anhydrous solvent (e.g., Dichloromethane (CH2Clz), Toluene)

Quenching agent (e.g., Triethylamine, Pyridine)

Silica gel for column chromatography

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add
the enyne substrate.

o Dissolve the substrate in the anhydrous solvent (e.g., CHz2Clz to a concentration of 0.1 M).
» In a separate vial, weigh the IPrAuClI precatalyst and the silver salt cocatalyst.

e Add the catalyst and cocatalyst to the stirred solution of the enyne at room temperature.
Note: The active catalyst is the cationic species [IPrAu]*, formed upon abstraction of the
chloride by the silver salt.[1]

¢ Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 1 to
24 hours.

e Upon completion, quench the reaction by adding a few drops of triethylamine or by filtering
through a short plug of silica gel with the addition of triethylamine to the eluent.

¢ Remove the solvent in vacuo.

» Purify the crude product by flash column chromatography on silica gel using an appropriate
solvent system (e.g., hexanes/ethyl acetate).
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Data Presentation: Substrate Scope and Yields

The IPrAuCI/Ag(l) catalytic system is versatile and has been successfully applied to a variety

of enyne substrates, leading to diverse structural motifs. The following table summarizes

representative examples.

Product Catalyst ]
Enyne Type Substrate Yield (%) Reference
Type System
O-tethered Bicyclic Enol IPrAuCl /
1,6-Enyne 18-99% [1]
1,6-enynes Ethers AgSbFs
Bicyclo[3.1.0]
N-tethered NHC-Au(l) /
1,6-Enyne hexane Good [1]
1,6-enynes Ag(l)
boranes
General 1,6-
_ IPrAuCl /
enynes with Cyclopropyl
1,6-Enyne _ AgSbFs (2.5-  90-94% [1]
diphenylsulfo  Aldehydes
] 5 mol%)
xide
1,5-Enynes
with a Tricyclic NHC-Au(l)-
1,5-Enyne 43-75% [1]
cyclopropane  Cyclobutene NTf2
ring
O-tethered
1,7-enynes Highly
1,7-Enyne with a Substituted NHC-Au(l) Good [1]
cyclopropane  Furans
moiety
) 1,3-Dien-8- [5.3.0]
1,3-Dien-8- ) o IPrAuCl /
yne with Bicyclic Moderate [1]
yne ) AgSbFs
diazoester Adducts
Visualizations
Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the IPrAuCl-catalyzed

cycloisomerization of enynes.
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Caption: General workflow for gold-catalyzed enyne cycloisomerization.
Catalytic Cycle Signaling Pathway

The diagram below outlines the generally accepted catalytic cycle for the gold(l)-catalyzed
cycloisomerization of a 1,6-enyne.
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Caption: Proposed catalytic cycle for enyne cycloisomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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